Cas no 850827-57-5 (6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one)

• Product Name: 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one
• CAS No: 850827-57-5
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 5421007
• Update Time: 2025-06-09

6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]chromen-2-one
• 2H-1-Benzopyran-2-one, 6-ethyl-4-[[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-
• 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

• Inchi： 1S/C23H26N2O3/c1-3-17-4-9-22-21(14-17)18(15-23(26)28-22)16-24-10-12-25(13-11-24)19-5-7-20(27-2)8-6-19/h4-9,14-15H,3,10-13,16H2,1-2H3
• InChI Key： ZVQWAGPQGVOYFL-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(CC)C=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one

Introduction to 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one (CAS No. 850827-57-5)

6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This chromenone derivative, identified by the CAS number 850827-57-5, represents a class of molecules that have been extensively explored for their pharmacological properties. The compound’s molecular framework integrates several key pharmacophoric elements, including an ethyl substituent, a piperazine moiety, and a methoxyphenyl group, which collectively contribute to its unique chemical and biological profile.

The chromenone scaffold is a well-documented pharmacological motif, known for its presence in various bioactive natural products and synthetic drugs. Specifically, the 2H-chromen-2-one core is recognized for its role in antimicrobial, anti-inflammatory, and anticancer applications. The introduction of the ethyl group at the 6-position and the 4-(4-methoxyphenyl)piperazin-1-ylmethyl substituent at the 4-position further modulates the electronic and steric properties of the molecule, enhancing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have indicated that the piperazine moiety in 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one may contribute to its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This has sparked interest in exploring its potential as a therapeutic agent in neurological disorders.

The methoxyphenyl group is another critical component of this molecule, contributing to its lipophilicity and thus influencing its permeability across biological membranes. This characteristic is often exploited in drug design to enhance oral bioavailability. Additionally, the methoxy group may participate in hydrogen bonding interactions with biological targets, further stabilizing the binding of the compound.

In vitro studies have begun to elucidate the pharmacological profile of 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one, revealing promising activities in several disease models. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases associated with cancer cell proliferation. The precise mechanism of action remains under investigation, but it is hypothesized that the interaction between the chromenone core and the piperazine substituent disrupts key signaling pathways in tumor cells.

The synthesis of 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions to form the chromenone ring system, followed by functional group modifications to introduce the ethyl and piperazine-derived substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its applications.

The potential therapeutic applications of 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one extend beyond oncology. Research has also explored its efficacy in treating inflammatory conditions and neurodegenerative diseases. The compound’s ability to interact with multiple biological targets makes it a versatile scaffold for drug development. Moreover, its structural features align well with current trends in medicinal chemistry toward designing molecules with improved selectivity and reduced side effects.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. Computational tools such as virtual screening and machine learning algorithms are being leveraged to identify novel derivatives of 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one with enhanced pharmacological properties. These tools allow researchers to predict how small modifications to the molecular structure may impact activity levels, enabling faster identification of lead compounds for further development.

The safety profile of any new pharmaceutical candidate is paramount before it can enter clinical trials. Preliminary toxicology studies on 6-ethyl-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H-chromen-2-one have shown encouraging results, indicating low toxicity at tested doses. However, comprehensive safety assessments are necessary before considering human trials. These studies will evaluate both acute and chronic effects, as well as potential interactions with other medications.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists work hand-in-hand with biologists, pharmacologists, and computational scientists to develop compounds like 6-ethyl-4-{4-(4-methoxyphenyl)piperazin--1 -y m e t h y l } - 2 H - c h r o m e n - 2 - o n e ( C A S N o . 8 5 0 8 2 7 - 5 7 - 5 ) into viable therapeutics. This collaborative approach ensures that each stage of drug development—from initial design to final clinical testing—is optimized for success.

In conclusion,6 - eth y l - 4 - { 4 - ( 4 - m e t h o x y p h e n y l ) p i p e r a z i n - 1 - y l m e t h y l } - 2 H - c h r o m e n - 2 - o n e ( C A S N o . 8 5 0 8 2 7 - 5 7 - 5 ) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity. Ongoing studies aim to fully characterize its mechanism of action and therapeutic potential across various disease models. As research progresses,this compound may contribute significantly to addressing unmet medical needs through innovative drug development strategies.